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Compound of Interest

Compound Name: 3-Bromo-5-phenoxypyridine

Cat. No.: B1290746 Get Quote

Technical Guide: Physicochemical Properties of
3-Bromo-5-phenoxypyridine
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-5-phenoxypyridine, a halogenated aromatic ether, serves as a crucial intermediate

in the synthesis of complex organic molecules. Its structural features, combining a pyridine ring

with bromo and phenoxy substituents, make it a versatile building block in medicinal chemistry

and materials science. This technical guide provides a comprehensive overview of the known

physical properties of 3-Bromo-5-phenoxypyridine, with a focus on its melting point and

solubility, to support its application in research and development.

Core Physical Properties
The physical state of 3-Bromo-5-phenoxypyridine is consistently reported as a clear oil at

ambient temperature, which indicates a melting point below room temperature. While precise,

experimentally determined values for the melting point and detailed solubility in a range of

solvents are not extensively documented in publicly available literature, the following table

summarizes the key physical data gathered from chemical suppliers and patent documentation.
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Property Value Source(s)

CAS Number 28232-63-5 [1][2]

Molecular Formula C₁₁H₈BrNO [3]

Molecular Weight 250.09 g/mol [3]

Physical State Clear Oil [4]

Melting Point
Below room temperature

(specific value not reported)
Inferred from physical state

Boiling Point 311.6 ± 27.0 °C (Predicted)

Density 1.476 g/cm³ [2]

Water Solubility Soluble (qualitative) [1]

Solubility Profile
3-Bromo-5-phenoxypyridine is reported to be soluble in water[1]. While quantitative data is

not available, its structural characteristics—a polar pyridine core and the presence of an ether

linkage—suggest miscibility with a range of organic solvents. For practical applications,

solubility is expected in common organic solvents such as:

Dimethyl Sulfoxide (DMSO)

Dimethylformamide (DMF)

Alcohols (e.g., Methanol, Ethanol)

Chlorinated solvents (e.g., Dichloromethane, Chloroform)

Ethers (e.g., Diethyl ether, Tetrahydrofuran)

Aromatic hydrocarbons (e.g., Toluene)

It is crucial for researchers to experimentally determine the solubility in the specific solvent

system to be used for their application.
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Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3-Bromo-5-
phenoxypyridine are not explicitly available in the cited literature. However, standard

methodologies for determining the melting point and solubility of a chemical compound are

described below.

Melting Point Determination (for low-melting solids)
Given that 3-Bromo-5-phenoxypyridine is an oil at room temperature, its melting point would

be determined using a sub-ambient temperature apparatus.

Methodology:

A small sample of the compound is placed in a capillary tube.

The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone or a

cryostat).

The temperature of the bath is slowly increased.

The temperature at which the solid begins to melt and the temperature at which it becomes

completely liquid are recorded as the melting point range.

Solubility Determination
A common method for determining the solubility of a compound in a specific solvent is the

isothermal equilibrium method.

Methodology:

An excess amount of 3-Bromo-5-phenoxypyridine is added to a known volume of the

solvent in a sealed container.

The mixture is agitated at a constant temperature for a sufficient period to ensure equilibrium

is reached.

The saturated solution is then filtered to remove the undissolved solute.
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A known volume of the filtrate is taken, and the solvent is evaporated.

The mass of the remaining solute is measured.

The solubility is then calculated and expressed in terms of mass per unit volume (e.g., g/L or

mg/mL).

Role in Synthesis: An Experimental Workflow
3-Bromo-5-phenoxypyridine is a key intermediate in the synthesis of more complex

molecules, including potential therapeutic agents. For instance, it has been utilized in the

preparation of Wnt/β-catenin signaling pathway inhibitors[4]. The following diagram illustrates a

generalized experimental workflow for such a synthetic application.
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Synthesis of a Wnt/β-catenin Pathway Inhibitor
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Caption: Synthetic workflow for a Wnt/β-catenin inhibitor.

This diagram outlines a typical palladium-catalyzed cross-coupling reaction, such as a Suzuki

coupling, where 3-Bromo-5-phenoxypyridine is reacted with a suitable coupling partner (e.g.,
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a boronic acid derivative) to form the carbon-carbon bond necessary for the final product. The

crude product is then purified to yield the target inhibitor. This highlights the practical utility of 3-
Bromo-5-phenoxypyridine in the drug discovery process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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